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Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

Sybraloy, a high-copper, spherical amalgam alloy. The information is presented in a question-

and-answer format to directly address potential challenges during experimental procedures.

Frequently Asked Questions (FAQs)
Q1: What is Sybraloy and what is its general composition?

Sybraloy is a high-copper, spherical dental amalgam alloy. While the exact proprietary

composition may vary, high-copper amalgams typically consist of a mixture of metals including

silver, tin, and a significantly higher percentage of copper compared to conventional amalgams.

[1][2][3][4][5][6][7][8] This high-copper content is designed to improve the mechanical properties

and reduce corrosion of the set amalgam by minimizing the formation of the weaker and more

corrosion-prone gamma-2 (Sn-Hg) phase.[3][7][8] The alloy particles are spherical, which can

influence the condensation technique and the final properties of the restoration.[1][3][9]

Q2: What are the main challenges when bonding Sybraloy to tooth structure?
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The primary challenges in bonding Sybraloy, a metallic and non-adhesive material, to tooth

structure (enamel and dentin) are:

Lack of intrinsic chemical adhesion: Sybraloy does not naturally bond to the tooth. Adhesion

relies entirely on a bonding agent to create a micromechanical and chemical link.[4]

Surface characteristics of Sybraloy: The metallic surface of the set amalgam needs to be

appropriately treated to allow for a durable bond with resin-based bonding agents.

Moisture control: Like all adhesive dental procedures, maintaining a clean and appropriately

moist (for dentin) or dry (for enamel) operating field is critical for successful bonding.

Contamination with saliva, blood, or water can significantly compromise bond strength.[3][10]

Technique sensitivity: The bonding process for amalgam is technique-sensitive, requiring

careful attention to each step of the protocol, from surface preparation to the application of

the bonding agent and condensation of the amalgam.[4][11]

Q3: Can I bond fresh Sybraloy to tooth structure during placement?

Yes, it is possible to bond freshly mixed Sybraloy to the tooth structure during the restorative

procedure. This is known as "bonded amalgam." The technique involves applying an adhesive

system to the prepared cavity just before condensing the fresh amalgam. The adhesive helps

to seal the interface, reduce microleakage, and can provide additional retention for the

restoration.[11]

Q4: Is it possible to repair an existing Sybraloy restoration by bonding new amalgam or

composite to it?

Yes, repairing an existing Sybraloy restoration is a viable procedure. This involves treating the

surface of the old amalgam to create a receptive surface for bonding and then applying a

bonding agent before placing the new restorative material (either more Sybraloy or a

composite resin). This approach is more conservative than replacing the entire restoration.
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Problem Possible Causes Recommended Solutions

Low bond strength or complete

debonding of the Sybraloy

restoration.

1. Inadequate tooth surface

preparation. 2. Contamination

of the bonding surface. 3.

Incorrect application of the

bonding agent. 4. Inadequate

condensation of Sybraloy. 5.

Use of an inappropriate

bonding agent.

1. Tooth Preparation: Ensure

proper etching of enamel and

dentin according to the

bonding agent manufacturer's

instructions. For dentin, avoid

desiccation; the surface should

be left moist. 2. Contamination

Control: Use a rubber dam for

isolation. If contamination

occurs, re-etch the surface. 3.

Bonding Agent Application:

Follow the manufacturer's

instructions for the specific

bonding agent meticulously

regarding application time, air

thinning, and curing. 4.

Condensation: Condense the

Sybraloy firmly against the

adhesive-coated cavity walls to

ensure intimate contact and

mechanical interlocking with

the setting adhesive.[12] 5.

Bonding Agent Selection: Use

a bonding agent that is

indicated for bonding to both

tooth structure and amalgam.

Agents containing 10-MDP

(10-methacryloyloxydecyl

dihydrogen phosphate) are

known to form chemical bonds

with metal oxides and may be

beneficial.[13][14][15]

Microleakage at the restoration

margins (detected by dye

penetration or other methods).

1. Incomplete seal by the

bonding agent. 2.

Polymerization shrinkage of

1. Ensure Complete Coverage:

Apply the bonding agent to

cover all prepared surfaces
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the bonding agent creating a

gap. 3. Contamination during

the bonding procedure. 4.

Delayed expansion of the

amalgam due to moisture

contamination if it is a zinc-

containing alloy.

evenly. 2. Use Appropriate

Materials: Consider using a

filled adhesive, which may

have lower polymerization

shrinkage. 3. Strict Isolation:

Maintain a clean and dry field

throughout the procedure. 4.

Moisture Control: Prevent any

moisture contamination during

trituration and condensation of

the amalgam.[3]

Fracture of the Sybraloy

restoration, especially at the

margins.

1. Insufficient bulk of amalgam

material. 2. High occlusal

forces. 3. Weakened amalgam

due to incorporation of excess

resin from the bonding agent.

4. Creep of the amalgam.

1. Adequate Preparation:

Ensure the cavity preparation

allows for a sufficient thickness

of Sybraloy to resist fracture. 2.

Occlusal Adjustment: Check

and adjust the occlusion after

the restoration has set to avoid

high spots. 3. Proper

Technique: Avoid pooling of the

adhesive. Thin the adhesive

layer according to the

manufacturer's instructions

before condensing the

amalgam. 4. Material

Properties: High-copper

amalgams like Sybraloy

generally have low creep

values, which minimizes

marginal fracture.[3]

Post-operative sensitivity. 1. Inadequate sealing of

dentinal tubules. 2.

Microleakage leading to fluid

movement in the dentinal

tubules. 3. Thermal

conductivity of the amalgam.

1. Effective Bonding: A well-

executed bonding procedure

should seal the dentinal

tubules, reducing sensitivity.

Ensure complete hybridization

of the dentin surface. 2. Check

for Microleakage: Evaluate
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marginal integrity. 3. Use of a

Liner/Base: In deep cavities,

consider the use of a resin-

modified glass ionomer liner or

base beneath the bonded

amalgam to provide thermal

insulation.

Quantitative Data: Bond Strength
The bond strength of amalgam to tooth structure can vary significantly depending on the

bonding agent used, the testing methodology, and the substrate (enamel or dentin). While

specific data for Sybraloy is limited in the provided search results, the following table

summarizes typical shear bond strength (SBS) values reported for bonded amalgams in

laboratory studies. It is important to note that these are for general high-copper amalgams and

should be considered as a reference.
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Adhesive System
Type

Substrate
Mean Shear Bond
Strength (MPa)        
   

Reference

4-META/TBB-MMA

based system
Dentin

Not statistically

different from other

tested adhesives

[16]

Modified phosphate

ester of Bis-GMA
Dentin

Not statistically

different from other

tested adhesives

[16]

Glass ionomer luting

cement
Dentin

Not statistically

different from other

tested adhesives

[16]

Universal adhesive

(G-Premio Bond) with

Alloy Primer

Amalgam 12.50 ± 4.92 [17]

Single Bond 2 Amalgam

Lower than universal

adhesive with alloy

primer

[17]

Single-bottle

primer/adhesives

(various)

Dentin 2.5 - 10.3 [18]

Bonded Amalgam

(general)
Tooth Structure 2 - 20 [11]

Note: Bond strengths are highly dependent on the specific experimental setup. Researchers

should always perform their own control experiments. A bond strength of 17-20 MPa is

generally considered sufficient to resist the contraction forces of resin composite materials and

is a good target for successful clinical retention.[19]

Experimental Protocols
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Protocol 1: Shear Bond Strength Testing of Bonded
Sybraloy to Dentin
This protocol outlines a typical in-vitro procedure to evaluate the shear bond strength of

Sybraloy to dentin.

1. Tooth Preparation:

Select sound human third molars, cleaned and stored in a suitable medium (e.g., 0.5%
chloramine-T solution).
Embed the teeth in acrylic resin blocks.
Create a flat dentin surface by grinding the occlusal enamel using a low-speed diamond saw
under water cooling.
Polish the dentin surface with progressively finer silicon carbide papers (e.g., 320, 400, and
600-grit) under running water to create a standardized smear layer.

2. Bonding Procedure:

Apply the selected bonding agent to the prepared dentin surface according to the
manufacturer's instructions. This typically involves:
Etching: Applying 35-37% phosphoric acid for 15-30 seconds, followed by thorough rinsing
for 15-30 seconds.
Drying: Gently air-drying the surface, leaving the dentin visibly moist but not overly wet.
Primer/Adhesive Application: Applying the primer and/or adhesive with a microbrush,
allowing for the recommended evaporation time of the solvent, and light-curing if indicated.
Place a cylindrical mold (e.g., a Teflon mold with a 3mm internal diameter and 2mm height)
onto the bonded surface.

3. Sybraloy Condensation:

Triturate a capsule of Sybraloy according to the manufacturer's instructions.
Immediately condense the freshly mixed Sybraloy into the mold onto the adhesive-treated
dentin surface using appropriate amalgam condensers. Apply firm and consistent pressure.
Overfill the mold slightly and then carve the excess to create a flat surface.

4. Specimen Storage:
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Store the bonded specimens in distilled water at 37°C for 24 hours to allow the amalgam to
set completely.

5. Shear Bond Strength Testing:

Mount the specimen in a universal testing machine.
Apply a shear force to the base of the Sybraloy cylinder at a constant crosshead speed
(e.g., 0.5 mm/min) until failure occurs.[16][17]
Record the load at failure in Newtons (N).

6. Data Analysis:

Calculate the shear bond strength in Megapascals (MPa) by dividing the failure load (N) by
the bonded surface area (mm²).
Analyze the fracture mode of the debonded specimens under a stereomicroscope (e.g.,
adhesive, cohesive in amalgam, cohesive in dentin, or mixed).

Protocol 2: Surface Treatment of Set Sybraloy for Repair
This protocol describes how to prepare the surface of an existing Sybraloy restoration for

bonding with a new restorative material.

1. Surface Roughening:

Roughen the surface of the set Sybraloy using a coarse diamond bur or by air abrasion with
alumina particles (e.g., 50 µm). This increases the surface area and creates
micromechanical retention.

2. Cleaning:

Thoroughly rinse the roughened surface with water and air-dry.

3. Application of a Metal Primer (Optional but Recommended):

Apply a metal primer containing an adhesive phosphate monomer like 10-MDP to the
prepared Sybraloy surface. This can enhance the chemical bond between the amalgam and
the bonding agent.[14][15]

4. Application of Bonding Agent:
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Apply a suitable dental bonding agent over the primed (or directly onto the roughened)
Sybraloy surface according to the manufacturer's instructions.

5. Placement of New Restorative Material:

Place the new restorative material (e.g., fresh Sybraloy or composite resin) onto the bonded
surface and proceed with the respective placement and finishing techniques.

Visualizations
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Tooth Structure Adhesive Interface

Sybraloy

Dentin (Collagen + Hydroxyapatite)
Hybrid Layer

(Resin-infiltrated Collagen)

Micromechanical & Chemical
(Resin Infiltration)

Enamel (Hydroxyapatite)

Bonding Agent
(e.g., with MDP, HEMA)

Micromechanical Interlocking
(Resin Tags)

Sybraloy
(High-Copper Amalgam) Metal Oxide LayerSurface Oxidation

Chemical Bond
(e.g., MDP-Metal Oxide)

Bonding Failure Observed

Was proper isolation maintained?

Contamination likely cause.
Re-prepare and re-bond.

No

Was tooth surface properly etched?

Yes

Inadequate etching.
Follow manufacturer's protocol.

No

Was dentin surface appropriately moist?

Yes

Dentin desiccation or over-wetting.
Ensure moist but not wet surface.

No

Was bonding agent applied correctly?

Yes

Incorrect application/curing.
Review manufacturer's instructions.

No

Was Sybraloy condensed immediately
and with adequate pressure?

Yes

Poor adaptation of amalgam.
Ensure timely and firm condensation.

No

Potential material issue.
Check expiration dates and storage.

Yes

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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